4-(2-Methylpropyl)oxane-4-carbaldehyde

• Molecular Formula: C10H18O2
• Molecular Weight: 170.25 g/mol
• IUPAC Name: 4-(2-methylpropyl)oxane-4-carbaldehyde
• InChI: InChI=1S/C10H18O2/c1-9(2)7-10(8-11)3-5-12-6-4-10/h8-9H,3-7H2,1-2H3
• InChI Key: LWITXZGEZCFPMA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1(CCOCC1)C=O

Description

4-(2-Methylpropyl)oxane-4-carbaldehyde is a cyclic ether derivative featuring a tetrahydro-2H-pyran (oxane) backbone substituted with a 2-methylpropyl (isobutyl) group and an aldehyde functional group at the 4-position. The aldehyde group confers reactivity, while the oxane ring and substituents influence solubility, stability, and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Methylpropyl)oxane-4-carbaldehyde can be achieved through several methods. One common approach involves the reaction of 2-methylpropylmagnesium bromide with oxane-4-carbaldehyde under controlled conditions. The reaction typically requires an inert atmosphere, such as nitrogen or argon, and is conducted at low temperatures to ensure the stability of the intermediate compounds.

Industrial Production Methods

In an industrial setting, the production of 4-(2-Methylpropyl)oxane-4-carbaldehyde may involve the use of continuous flow reactors to optimize yield and efficiency. The process may include steps such as distillation and purification to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

4-(2-Methylpropyl)oxane-4-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The oxane ring can undergo substitution reactions with nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution: Nucleophiles such as amines and thiols can be used under basic conditions.

Major Products Formed

Oxidation: 4-(2-Methylpropyl)oxane-4-carboxylic acid.

Reduction: 4-(2-Methylpropyl)oxane-4-methanol.

Substitution: Various substituted oxane derivatives depending on the nucleophile used.

Scientific Research Applications

4-(2-Methylpropyl)oxane-4-carbaldehyde has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(2-Methylpropyl)oxane-4-carbaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function. The oxane ring may also interact with hydrophobic regions of biomolecules, influencing their stability and activity.

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural and Functional Group Comparisons

The table below highlights key differences between 4-(2-Methylpropyl)oxane-4-carbaldehyde and related compounds:

Compound Name	Molecular Formula	Molecular Weight	Functional Groups	Substituents	Key Applications/Properties	References
4-(2-Methylpropyl)oxane-4-carbaldehyde	C₁₀H₁₈O₂	170.25 g/mol	Aldehyde, ether	2-methylpropyl	Likely agrochemical intermediates*	Inferred
4-(3-Chlorophenyl)oxane-4-carbaldehyde	C₁₂H₁₃ClO₂	224.68 g/mol	Aldehyde, ether	3-chlorophenyl	Agrochemical synthesis
4-Methoxybenzoic acid methyl ester	C₉H₁₀O₃	166.17 g/mol	Ester, methoxy	Methoxy, methyl ester	Flavoring agent, fragrance
2-Chloro-6-methylpyrimidine-4-carboxylic acid	C₆H₅ClN₂O₂	172.57 g/mol	Carboxylic acid, chloro, methyl	Chloro, methyl	Pharmaceutical intermediates
4-Methyl-2-pentanone	C₆H₁₂O	100.16 g/mol	Ketone	Methyl, branched alkyl	Solvent, industrial applications

*Inferred based on structural similarity to agrochemical compounds in .

Key Observations:

• Aldehyde vs. Carboxylic Acid/Ketone: The aldehyde group in 4-(2-Methylpropyl)oxane-4-carbaldehyde increases reactivity compared to esters (e.g., 4-methoxybenzoic acid methyl ester) and ketones (e.g., 4-methyl-2-pentanone), making it more prone to oxidation or nucleophilic addition .

Key Observations:

• Aldehyde-Specific Risks : 4-(2-Methylpropyl)oxane-4-carbaldehyde likely poses inhalation and dermal irritation risks due to its aldehyde moiety, similar to other aldehydes like formaldehyde .
• Comparative Toxicity : Esters (e.g., 4-methoxybenzoic acid methyl ester) exhibit lower acute toxicity than aldehydes or ketones, as seen in their higher LD₅₀ values .

Biological Activity

4-(2-Methylpropyl)oxane-4-carbaldehyde is a compound with significant potential in various biological applications. This article explores its biological activity, including mechanisms of action, synthesis methods, and relevant case studies.

Molecular Structure and Formula:

• Molecular Formula: C10H18O
• Molecular Weight: 154.25 g/mol
• IUPAC Name: 4-(2-Methylpropyl)oxane-4-carbaldehyde
• Canonical SMILES: CCC(CC)C1(CCC1)C=O

Synthesis Methods

The synthesis of 4-(2-Methylpropyl)oxane-4-carbaldehyde typically involves several chemical reactions. A common method includes the reaction of suitable precursors under controlled conditions to yield the desired aldehyde. The specific synthetic route may vary depending on the availability of starting materials and desired yield.

The biological activity of 4-(2-Methylpropyl)oxane-4-carbaldehyde can be attributed to its ability to interact with various biological targets, including enzymes and receptors. The aldehyde functional group is particularly reactive, allowing it to form covalent bonds with nucleophilic sites on proteins, potentially altering their function and leading to various biological effects.

Antimicrobial Properties

Research has indicated that compounds structurally similar to 4-(2-Methylpropyl)oxane-4-carbaldehyde exhibit antimicrobial properties. For instance, derivatives have been tested against both Gram-positive and Gram-negative bacterial strains, showing promising results in inhibiting bacterial growth .

Anti-inflammatory Effects

The anti-inflammatory potential of this compound has also been explored. In vitro studies suggest that it may modulate cytokine release in peripheral blood mononuclear cells (PBMC), impacting inflammatory pathways . Compounds with similar structures have shown a decrease in pro-inflammatory cytokines like TNF-α and IL-6, while promoting anti-inflammatory cytokines such as IL-10.

Case Studies

• Antimicrobial Activity Study:
  • A study evaluated the antimicrobial efficacy of various aldehyde derivatives, including those related to 4-(2-Methylpropyl)oxane-4-carbaldehyde. Results demonstrated significant inhibition against multiple bacterial strains, suggesting potential for development into therapeutic agents.
• Inflammation Modulation:
  • In a controlled experiment using PBMC cultures, the influence of 4-(2-Methylpropyl)oxane-4-carbaldehyde on cytokine production was assessed. The compound exhibited a capacity to reduce levels of inflammatory markers while enhancing IL-10 production, indicating its role as a potential anti-inflammatory agent .

Comparative Analysis with Related Compounds

Compound Name	Biological Activity	Mechanism of Action
1-(Pentan-3-yl)cyclobutane-1-carbaldehyde	Antimicrobial	Inhibition of bacterial cell wall synthesis
4-Chlorophenyl tetrahydro-2H-pyran-4-carbaldehyde	Anti-inflammatory	Modulation of cytokine release
Mannich Bases	Anticancer, Antimicrobial	Diverse mechanisms including enzyme inhibition